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Compound of Interest

Compound Name: Hydron;chloride

CAS No.: 310202-69-4

Cat. No.: B556988

Get Quote

Content Type: Operational Safety & Logistics Guide Target Audience: Researchers, Process

Chemists, and HSE Managers CAS Number: 7647-01-0 Synonyms: Hydrogen Chloride

(Anhydrous), Hydrochloric Acid (Aqueous), Muriatic Acid[1]

Executive Safety Directive
"Hydron;chloride" is a nomenclature synonym for Hydrogen Chloride (HCl).[1] Whether

handling the anhydrous gas or the concentrated aqueous acid, standard laboratory PPE is

insufficient.[1]

This compound is a corrosive toxicant.[1][2][3][4][5][6] It attacks tissue upon contact and, in its

gaseous form, reacts with mucosal moisture to form concentrated acid in the lungs. The

protocols below are designed to prevent not just "splashes," but permeation and inhalation—

the silent failures of standard safety gear.

Risk Assessment & PPE Logic (The "Why")
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The Failure of Standard Nitrile
Most labs rely on 4-mil disposable nitrile gloves.[1] For concentrated HCl (37%) or anhydrous

gas handling, thin nitrile provides less than 15 minutes of protection before permeation occurs.

[1] You will not see the glove degrade before the acid reaches your skin.

Respiratory Dynamics
HCl gas is heavier than air and accumulates in low-lying areas.[1][6] It has a low odor threshold

(1-5 ppm), but olfactory fatigue sets in quickly.[1] Relying on smell is a failed safety strategy.[1]

PPE Selection Matrix
Use the following logic to select your gear based on the state of matter.

Select Physical State

Anhydrous Gas (Cylinder) Conc. Aqueous (>30%) Dilute Aqueous (<10%)

Respiratory: Fume Hood OR
Full-Face Respirator (Acid Gas Cartridge) Respiratory: Fume Hood Required Standard Lab PPE:

Nitrile (4mil) + Safety Glasses + Lab Coat

Skin: Neoprene/Butyl Gloves +
Thermal Protection (if changing cylinders)

Skin: Butyl or Heavy Neoprene Gloves
(Double glove with Nitrile under)

Eyes: Indirect Vent Goggles +
Face Shield
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Figure 1: PPE Selection Decision Matrix based on physical state and concentration.

Technical Specifications: Glove Permeation Data
Do not guess. Use this data to select hand protection. Breakthrough Time is the time it takes

for the chemical to be detected on the inside of the glove.[1]
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Glove Material
Thickness
(mil)

Breakthrough
Time (Conc.[1]
[7][8] HCl)

Protection
Rating

Recommendati
on

Butyl Rubber 25 > 480 min Excellent

Primary Choice

for spill cleanup

or immersion.[1]

Neoprene 20-30 > 480 min Excellent

Good alternative

to Butyl; better

dexterity.[1]

Viton 10-12 > 480 min Excellent

Expensive;

reserve for

chlorinated

solvents

mixtures.[1]

Nitrile (Heavy) 15-22 > 360 min Good

Acceptable for

handling closed

containers.[1]

Nitrile (Disp.) 4-5 < 15 min Poor

Do NOT use as

primary

protection for

conc.[1] acid.[1]

[4][5][6][8][9][10]

[11]

Latex 5-8 < 10 min Fail

Degrades

rapidly.[1] Do not

use.

Protocol: For standard benchwork, use the "Double-Glove" Method:

Inner Layer: 4-mil Nitrile (protects sample from you).[1]

Outer Layer: 15-mil Neoprene or Butyl (protects you from the acid).[1]
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Why? If the outer glove is splashed, you can doff it immediately while the inner glove

provides a temporary barrier during removal.

Operational Workflow: Handling Protocols
Phase 1: Preparation & Engineering Controls[1]

Ventilation: Verify Fume Hood velocity is 80–100 fpm. Work 6 inches inside the sash.[1]

Neutralization Prep: Prepare a slurry of Sodium Bicarbonate (

) or Calcium Carbonate (

) before opening the bottle.[1] Keep it within arm's reach.

Check Buddy: Never handle anhydrous HCl cylinders alone.

Phase 2: Transfer & Manipulation
Scenario: Transferring concentrated HCl from stock bottle to reaction vessel.

Don PPE: Lab coat (buttoned), splash goggles (over glasses), face shield, and chemically

resistant gloves (Neoprene/Butyl).[1]

Inspect: Check glassware for stress fractures. HCl heat of solution (exothermic) can shatter

compromised glass.[1]

Pouring:

Acid to Water: ALWAYS add acid to water.[1] Adding water to acid causes flash-boiling and

splashing.[1]

Technique: Pour down the side of the receiving flask or use a glass rod to direct flow.[1]

Fuming Control: If using >30% HCl, "white smoke" (acid mist) will form.[1] Keep the

container capped whenever not actively pouring.[1]

Phase 3: Cleanup & Waste[1]
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Wipe Down: Wipe the neck of the stock bottle with a dry tissue (dispose as solid hazardous

waste) before recapping to prevent acid crust formation.[1]

Dilution: Neutralize waste acid by slowly adding it to a large volume of dilute bicarbonate

solution.[1] Check pH (aim for 6–9) before disposal according to local regulations.

Emergency Response Logic
In the event of a spill or exposure, seconds dictate the severity of the injury. Follow this self-

validating logic flow.
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Incident Detected

Identify Type

Skin/Eye Contact Inhalation (Gas) Bench/Floor Spill

IMMEDIATE Flush (15 min)
Safety Shower/Eyewash

Move to Fresh Air
(Assisted if safe) Evacuate Area (<10m)

Remove Contaminated Clothing
(While flushing)

Seek Medical Attention
(Bring SDS)

Administer Oxygen
(Trained personnel only)

Is it manageable?
(<500mL, contained)

Apply Bicarbonate Slurry
(Wait for bubbling to stop)

Yes

Call HAZMAT/Emergency Services

No (Large/Gas Leak)

Click to download full resolution via product page

Figure 2: Emergency Response Workflow for Hydrogen Chloride incidents.

Critical First Aid Note
Do NOT induce vomiting if swallowed.[1][10][12][13] The acid burns coming up just as it did

going down.[1] Dilute with water or milk if the victim is conscious and alert, then transport
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immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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